Cas no 2639455-52-8 (Methyl 2-(benzylamino)quinoline-4-carboxylate)

• Product Name: Methyl 2-(benzylamino)quinoline-4-carboxylate
• CAS No: 2639455-52-8
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 5642648
• PubChem ID: 165903455
• Update Time: 2025-07-02

Methyl 2-(benzylamino)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(benzylamino)quinoline-4-carboxylate
• EN300-28229506
• 2639455-52-8
• Methyl 2-(benzylamino)quinoline-4-carboxylate

• Inchi： 1S/C18H16N2O2/c1-22-18(21)15-11-17(19-12-13-7-3-2-4-8-13)20-16-10-6-5-9-14(15)16/h2-11H,12H2,1H3,(H,19,20)
• InChI Key： OPPHSBXZMSSYOT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(N=C2C=CC=CC=12)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.2Ų

Additional information on Methyl 2-(benzylamino)quinoline-4-carboxylate

Methyl 2-(benzylamino)quinoline-4-carboxylate (CAS No. 2639455-52-8): A Comprehensive Overview

Methyl 2-(benzylamino)quinoline-4-carboxylate, identified by its CAS number 2639455-52-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a quinoline core substituted with a benzylamino group and a methyl ester at the carboxyl position, has garnered attention due to its potential applications in drug discovery and development. The unique structural attributes of this compound make it a promising candidate for further exploration, particularly in the context of addressing unmet medical needs.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of a benzylamino group at the 2-position of the quinoline ring enhances the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the presence of a methyl ester at the 4-carboxyl position provides a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with enhanced therapeutic efficacy and reduced side effects. Methyl 2-(benzylamino)quinoline-4-carboxylate has emerged as a key compound in this landscape. Its structural features suggest potential applications in the treatment of various diseases, including infectious disorders and cancers. For instance, studies have indicated that quinoline derivatives can interfere with essential biological pathways in pathogens, making them effective against drug-resistant strains.

One of the most compelling aspects of Methyl 2-(benzylamino)quinoline-4-carboxylate is its potential to serve as a lead compound for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can gain insights into how different functional groups influence biological activity. This approach has been instrumental in the development of several FDA-approved drugs. The benzylamino group, in particular, has been shown to enhance binding affinity to target proteins, which is crucial for drug potency.

The synthesis of Methyl 2-(benzylamino)quinoline-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis process but also allow for the introduction of complex functional groups with minimal side reactions.

Recent advancements in computational chemistry have further accelerated the discovery process for Methyl 2-(benzylamino)quinoline-4-carboxylate and its derivatives. Molecular docking simulations and quantum mechanical calculations have enabled researchers to predict binding modes and affinities with high accuracy. This has significantly reduced the time and resources required for experimental validation, allowing for more efficient drug development pipelines.

In clinical settings, Methyl 2-(benzylamino)quinoline-4-carboxylate holds promise as an investigational new drug (IND). Preclinical studies have demonstrated its efficacy in animal models of various diseases. These studies have focused on evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The results have been encouraging, suggesting that this compound may be suitable for further clinical development.

The future directions for Methyl 2-(benzylamino)quinoline-4-carboxylate include exploring its potential in combination therapies. By pairing it with other drugs that target different pathways, researchers aim to achieve synergistic effects that could overcome resistance mechanisms. Additionally, investigating its role in precision medicine approaches could lead to more personalized treatment strategies based on individual patient characteristics.

Overall, Methyl 2-(benzylamino)quinoline-4-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.